4-Amino-2-(trifluoromethoxy)phenyl methyl carbonate

• Molecular Formula: C9H8F3NO4
• Molecular Weight: 251.16 g/mol
• IUPAC Name: [4-amino-2-(trifluoromethoxy)phenyl] methyl carbonate
• InChI: InChI=1S/C9H8F3NO4/c1-15-8(14)16-6-3-2-5(13)4-7(6)17-9(10,11)12/h2-4H,13H2,1H3
• InChI Key: VESTYQBIIIDBBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)OC1=C(C=C(C=C1)N)OC(F)(F)F

Description

4-Amino-2-(trifluoromethoxy)phenyl methyl carbonate is a useful research compound. Its molecular formula is C9H8F3NO4 and its molecular weight is 251.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of methyl 4-nitro-2-(trifluoromethoxy)phenyl carbonate (70 mg, 0.25 mmol) in ethyl acetate (10 mL) was stirred in presence of 10% Pd (27 mg) under H2 atmosphere for 4 h. The reaction was filtered through a pad of Celite and concentrated in vacuo to provide 4-amino-2-(trifluoromethoxy)phenyl methyl carbonate (45 mg, 72% yield). 1H NMR (400.0 MHz, CDCl3) δ 7.02 (d, J=8.7 Hz, 1H), 6.62-6.60 (m, 1H), 6.56 (dd, J=2.7, 8.7 Hz, 1H), 3.90 (s, 3H), 3.78 (br s, 2H).

Synthesis routes and methods II

Procedure details